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Compound of Interest

Compound Name: Mercury, chloro-2-propenyl-

CAS No.: 14155-77-2

Cat. No.: B083474

Get Quote

CAS: 2941-40-4 | Formula: C₃H₅ClHg | Molecular Weight: 277.11 g/mol

User Guide Overview
Welcome to the Technical Support Center. This guide is not a generic safety sheet; it is a field-

validated protocol for researchers handling Allylmercuric Chloride. Unlike inorganic mercury

salts, this organomercury compound possesses lipophilic properties that facilitate rapid dermal

absorption, crossing the blood-brain barrier with potentially fatal consequences.

This guide prioritizes Zero-Exposure Architecture—a handling philosophy where the primary

goal is to prevent the compound from ever entering the open laboratory environment.

Part 1: The Zero-Exposure Protocol (Core Directive)
The following workflow is non-negotiable for personnel safety. It relies on a "Swiss Cheese"

model of redundancy: if one barrier fails, the next captures the hazard.

1.1 Personal Protective Equipment (PPE) Matrix
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Standard nitrile gloves are insufficient. Organomercury compounds can permeate standard

nitrile in minutes.

PPE Component Specification Technical Rationale

Primary Glove (Inner)
Silver Shield® / 4H®

(Laminate)

CRITICAL: Resists

organomercury permeation for

>4 hours. Nitrile breakthrough

can occur in <15 mins.

Secondary Glove (Outer) 8 mil Nitrile (Long Cuff)

Provides dexterity and

mechanical protection for the

inner laminate glove.

Respiratory
Fume Hood (Face Velocity

>100 fpm)

Volatility is low for solids, but

aerosols/dust are lethal.

Body Tyvek® Lab Coat + Apron
Non-porous material prevents

absorption into street clothes.

1.2 Engineering Controls & Containment
Weighing: Never weigh this compound on an open bench. If a balance is not available inside

a fume hood, use a tared vial transfer method:

Tare a sealed vial with cap.

Add solid inside the hood.

Cap tightly, wipe the exterior with a bleach-soaked wipe, then weigh outside.

Quenching: All glassware contacting the reagent must be rinsed with a 10% sodium sulfide (

) solution or a specific mercuric decontaminant before leaving the hood for washing.

Part 2: Storage & Stability Best Practices
User Question:"My white Allylmercuric chloride powder has turned grey/black. Is it still usable?"
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Technical Diagnosis: The grey discoloration indicates photolytic decomposition. The Allyl-Hg

bond is weaker than alkyl-Hg bonds (like methylmercury) and is susceptible to homolytic

cleavage by UV/visible light.

The Mechanism of Degradation:

The "grey" is colloidal elemental mercury (

).

Verdict: If significantly grey, do not use. Recrystallization is hazardous; disposal is

recommended.

Prevention: Store in amber vials wrapped in aluminum foil.

Storage Specifications
Temperature:

to

(Refrigerate). Cold storage slows the disproportionation kinetics.

Atmosphere: Inert gas (Argon/Nitrogen) is preferred but not strictly required if kept dry.

Moisture can accelerate hydrolysis.

Segregation: Store inside a secondary containment (polyethylene box) clearly labeled

"ACUTE TOXIN - MERCURY." Do not store next to strong oxidizers or aluminum/boron

hydrides.

Part 3: Experimental Troubleshooting (FAQs)
Q1: "I need to remove the solvent. Can I use the house vacuum/rotovap?"

Answer:NO. Never connect organomercury reactions directly to house vacuum lines. Volatile

mercury species or sublimed solids will contaminate the pump oil and the building's exhaust

system.
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Solution: Use a dedicated vacuum pump with a Cold Trap ($ -78^{\circ}C $) and an in-line

Activated Carbon Filter between the trap and the pump.

Q2: "Which solvent should I use? The material seems insoluble in ether."

Answer: Allylmercuric chloride has poor solubility in non-polar alkanes (pentane/hexane).

Recommendation: It is soluble in THF, DMSO, and Pyridine. For biphasic reactions, it is

sparingly soluble in diethyl ether but dissolves readily upon complexation.

Q3: "I spilled a small amount (approx. 50mg) inside the hood. How do I clean it?"

Answer: Do not use paper towels (which spread the contamination).

Isolate: Evacuate the immediate area.

Amalgamate: Sprinkle Zn dust or a commercial Mercury Spill Powder (sulfur-based) over

the solid.

Collect: Use a damp sponge (dedicated for waste) or a scoop to collect the amalgam.

Decontaminate: Wash the surface with a mercury decontaminant solution (e.g., sodium

thiosulfate or commercial chelating wash).

Disposal: All cleanup materials go into "Mercury Waste," not general solid waste.

Part 4: Visualizing the Safety Workflow
The following diagram illustrates the "Zero-Exposure" logic flow for handling Allylmercuric

Chloride.
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Storage Conditions

Start: Reagent Retrieval

PPE Check:
Silver Shield Gloves + Nitrile Outer

Transport in Secondary Container

Passed

Weighing Protocol:
Tared Vial Method (Inside Hood)

Reaction Setup:
Cold Trap + Carbon Filter

Waste Generation:
Quench with Na2S

Aqueous/Solid Waste

Decontamination:
Bleach/Thiosulfate Wash

Disposal:
Segregated Mercury Waste Stream

Fridge (4°C)
Amber Vial

Secondary Containment

Click to download full resolution via product page
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Caption: Figure 1. The "Zero-Exposure" workflow ensures that at no point is the active reagent

exposed to the open lab environment or standard waste streams.

References
PubChem.Allylmercuric Chloride Compound Summary (CID 17697). National Library of

Medicine. Retrieved from [Link]

University of North Carolina Charlotte.Mercury and Organomercury Safety SOP. (Highlights

Silver Shield glove requirement). Retrieved from [Link]

New Pig.Silver Shield Gloves Chemical Resistance Guide. (Permeation data for

organometallics). Retrieved from [Link]

American Chemical Society (ACS).Organometallics Safety Guidelines. (Handling of air/light-

sensitive organometallics). Retrieved from [Link]

To cite this document: BenchChem. [Technical Support Center: Mercury, chloro-2-propenyl-
(Allylmercuric Chloride)]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b083474/docs#technical-support-center-mercury-
chloro-2-propenyl-allylmercuric-chloride]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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